Tfmb-(S)-2-HG

Specification

• CAS No.: 1445703-64-9
• Molecular Formula: C13H11F3O4
• Molecular Weight: 288.22
• IUPAC Name: [3-(trifluoromethyl)phenyl]methyl (2S)-5-oxooxolane-2-carboxylate
• Standard InChI: InChI=1S/C13H11F3O4/c14-13(15,16)9-3-1-2-8(6-9)7-19-12(18)10-4-5-11(17)20-10/h1-3,6,10H,4-5,7H2/t10-/m0/s1
• Standard InChI Key: UXTLNUGKDZMPTC-JTQLQIEISA-N
• SMILES: C1CC(=O)OC1C(=O)OCC2=CC(=CC=C2)C(F)(F)F
• Appearance: Solid powder

Introduction

TFMB-(S)-2-HG possesses distinct chemical characteristics that define its function and application in research settings. The compound has the molecular formula C13H11F3O4 with a precise molecular weight of 288.22 grams per mole. It is officially registered with CAS Number 1445703-64-9, providing a standardized identifier for laboratory and research reference.

Table 1: Chemical Properties of TFMB-(S)-2-HG

Property	Value
Chemical Formula	C13H11F3O4
Molecular Weight	288.22 g/mol
CAS Number	1445703-64-9
Solubility in DMSO	60 mg/mL (208.17 mM)
Appearance	No data available
Storage Stability (Powder)	-20°C for 3 years
Storage Stability (In solvent)	-80°C for 1 year

The structural configuration of TFMB-(S)-2-HG features a trifluoromethyl benzyl group esterified to the (S)-2-hydroxyglutarate molecule. This strategic modification significantly enhances the compound's lipophilicity and membrane permeability, allowing it to efficiently enter cells for research applications. The presence of the trifluoromethyl group increases the compound's stability and contributes to its specific biological activity profile.

Concentration	Volume of Solvent Required for Different Amounts of TFMB-(S)-2-HG
	1 mg	5 mg	10 mg
1 mM	3.4696 mL	17.3479 mL	34.6957 mL
5 mM	0.6939 mL	3.4696 mL	6.9391 mL
10 mM	0.347 mL	1.7348 mL	3.4696 mL
50 mM	0.0694 mL	0.347 mL	0.6939 mL

For optimal dissolution and stability, DMSO is the recommended solvent for preparing TFMB-(S)-2-HG stock solutions. The compound demonstrates excellent solubility in DMSO up to 60 mg/mL (208.17 mM). When preparing solutions, it is advisable to select solvent volumes based on the intended final concentration and to use freshly prepared solutions whenever possible. To prevent degradation from repeated freeze-thaw cycles, aliquoting the stock solution into single-use volumes is highly recommended.

For solutions stored at -80°C, usage within six months is advised, while solutions kept at -20°C should be used within one month. In cases where solubility issues arise, gentle heating to 37°C followed by sonication in an ultrasonic bath can improve dissolution without compromising compound integrity.